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Abstract
Methyl 2,4-dichloroquinazoline-7-carboxylate is a halogenated heterocyclic compound

belonging to the quinazoline family. While detailed public data on this specific molecule remains

limited, its structural features, particularly the reactive chloro-substituents, position it as a

valuable intermediate in synthetic chemistry. This document provides a summary of the

available chemical and physical data for Methyl 2,4-dichloroquinazoline-7-carboxylate,

places it within the broader context of quinazoline chemistry, and outlines its potential

applications in drug discovery as a versatile building block.

Chemical and Physical Properties
The fundamental properties of Methyl 2,4-dichloroquinazoline-7-carboxylate are

summarized in the table below. This data is compiled from chemical supplier information and

databases.
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Property Value Source

CAS Number 174074-89-6 [1][2]

Molecular Formula C10H6Cl2N2O2 [1]

Molecular Weight 257.07 g/mol [1]

Purity Typically ≥97% [1]

Classification
Protein Degrader Building

Block
[1]

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of Methyl 2,4-
dichloroquinazoline-7-carboxylate are not readily available in peer-reviewed literature, the

synthesis of the 2,4-dichloroquinazoline core is well-established. Generally, these compounds

are prepared from corresponding quinazoline-2,4-diones via a chlorination reaction.

A general synthetic approach involves the following conceptual steps:

Anthranilic Acid Derivative Quinazoline-2,4-dioneCyclization Methyl 2,4-dichloroquinazoline-7-carboxylateChlorination (e.g., POCl3)

Click to download full resolution via product page

Caption: General synthetic strategy for 2,4-dichloroquinazolines.

The reactivity of Methyl 2,4-dichloroquinazoline-7-carboxylate is primarily dictated by the

two chlorine atoms attached to the quinazoline core. These positions are susceptible to

nucleophilic substitution, allowing for the sequential or simultaneous introduction of various

functional groups. This reactivity is the basis for its utility as a building block in the synthesis of

more complex molecules.

Potential Applications in Drug Discovery
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The quinazoline scaffold is a well-recognized "privileged structure" in medicinal chemistry,

forming the core of numerous biologically active compounds.[3][4] Derivatives of quinazoline

have shown a broad range of pharmacological activities, including anticancer, anti-

inflammatory, and antimicrobial properties.

Given its structure, Methyl 2,4-dichloroquinazoline-7-carboxylate serves as a key starting

material for creating libraries of substituted quinazolines. The differential reactivity of the

chlorine atoms at the 2- and 4-positions can be exploited to introduce different substituents,

leading to a diverse range of molecular architectures for screening in drug discovery programs.

The workflow for utilizing this building block in a drug discovery context can be visualized as

follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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